Cas no 56974-03-9 (4-Penten-1-one,1-(3,5,5-trimethyl-1-cyclohexen-1-yl)-)

• Product Name: 4-Penten-1-one,1-(3,5,5-trimethyl-1-cyclohexen-1-yl)-
• CAS No: 56974-03-9
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 372917
• PubChem ID: 92607
• Update Time: 2025-04-19

4-Penten-1-one,1-(3,5,5-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-one,1-(3,5,5-trimethyl-1-cyclohexen-1-yl)-
• 1-(3,5,5-trimethyl-1-cyclohexen-1-yl)pent-4-en-1-one
• 1-(3,5,5-trimethylcyclohex-1-en-1-yl)pent-4-en-1-one
• 56974-03-9
• NS00053968
• 1-(3,5,5-trimethylcyclohexen-1-yl)pent-4-en-1-one
• EINECS 260-487-2
• DTXSID00972450
• SCHEMBL11378755

• Inchi： 1S/C14H22O/c1-5-6-7-13(15)12-8-11(2)9-14(3,4)10-12/h5,8,11H,1,6-7,9-10H2,2-4H3
• InChI Key： YSSPNGUMZKBWDM-UHFFFAOYSA-N
• SMILES： O=C(CCC=C)C1=CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07